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Compound of Interest

Compound Name: Ethylpropyltryptamine

CAS No.: 850032-68-7

Cat. No.: B3025991

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of published findings on the in vitro metabolism of

Ethylpropyltryptamine (EPT), a novel psychoactive substance. By presenting experimental

data and detailed methodologies from key studies, this document aims to facilitate the

replication and extension of research in this area.

Comparison of In Vitro Metabolism Findings
Two key studies have characterized the in vitro metabolic fate of EPT, one by Manier et al.

(2021) utilizing human liver S9 fractions and another by Andreasen et al. (2024) employing

pooled human liver microsomes (pHLM). The findings from these studies are summarized

below, highlighting both common and distinct metabolic pathways.
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Metabolic Pathway
Metabolite(s)
Identified

Manier et al. (2021)
- Human Liver S9

Andreasen et al.
(2024) - pHLM

N-Dealkylation
N-desethyl-EPT, N-

despropyl-EPT
Identified Identified

Alkyl Hydroxylation
Hydroxy-ethyl-EPT,

Hydroxy-propyl-EPT
Identified Identified

Aryl Hydroxylation Hydroxy-indole-EPT Identified Identified

Carbonylation Not specified Not explicitly reported Identified

Sulfation Hydroxy-EPT sulfate Identified Not explicitly reported

Experimental Protocols
A detailed comparison of the experimental protocols used in these studies is crucial for

understanding the potential sources of variation in metabolic profiles and for designing future

replication or follow-up studies.

In Vitro Incubation
Parameter Manier et al. (2021) Andreasen et al. (2024)

In Vitro System
Pooled human liver S9 fraction

(pS9)

Pooled human liver

microsomes (pHLM)

Substrate Conc. 25 µM 10 µM

Protein Conc. 1 mg/mL 0.5 mg/mL

Cofactors NADPH, UDPGA, PAPS, GSH NADPH

Incubation Time 60 minutes Up to 4 hours

Temperature 37°C 37°C

Reaction Termination Acetonitrile Acetonitrile

Analytical Methodology: LC-HR-MS/MS
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Both studies utilized liquid chromatography-high-resolution tandem mass spectrometry (LC-

HR-MS/MS) for the identification and characterization of EPT metabolites. The specific

parameters are outlined below.

Parameter Manier et al. (2021) Andreasen et al. (2024)

LC System Agilent 1290 Infinity Vanquish Flex UHPLC

Column
Agilent Zorbax RRHD C18

(100 x 2.1 mm, 1.8 µm)

Waters Acquity UPLC BEH

C18 (100 x 2.1 mm, 1.7 µm)

Mobile Phase A 0.1% Formic acid in water 0.1% Formic acid in water

Mobile Phase B
0.1% Formic acid in

acetonitrile

0.1% Formic acid in

acetonitrile

Gradient Detailed gradient not specified Detailed gradient not specified

Mass Spectrometer Sciex X500R QTOF
Thermo Fisher Scientific Q

Exactive HF

Ionization Mode
Electrospray Ionization (ESI)

Positive

Electrospray Ionization (ESI)

Positive

Data Acquisition
Information Dependent

Acquisition (IDA)

Full scan and data-dependent

MS2

Visualizing the Metabolic Landscape and
Experimental Approach
To provide a clearer understanding of the processes involved, the following diagrams illustrate

the metabolic pathways of EPT and the general experimental workflow employed in its in vitro

study.
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Experimental Workflow for In Vitro Metabolism of EPT
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Experimental Workflow for In Vitro Metabolism of EPT
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Metabolic Pathways of Ethylpropyltryptamine (EPT)
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[https://www.benchchem.com/product/b3025991/docs#a-comparative-guide-to-in-vitro-
metabolism-of-ethylpropyltryptamine-ept]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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